Cas no 68981-84-0 (Pyridine,3-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-4-methyl-)

• Product Name: Pyridine,3-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-4-methyl-
• CAS No: 68981-84-0
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 501678
• PubChem ID: 2796523
• Update Time: 2025-06-23

Pyridine,3-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-4-methyl-
• 3-(4,4-DIMETHYL-4,5-DIHYDRO-1,3-OXAZOL-2-YL)-4-METHYLPYRIDINE
• 4,4-dimethyl-2-(4-methylpyridin-3-yl)-5H-1,3-oxazole
• 3-(4,4-Dimethyl-4,5-dihydro-1,3-oxazol-2-yl)-4-methylpyridine , tech
• 3-(4,4-DiMethyl-4,5-dihydro-1,3-oxazol-2-yl)-4-Methylpyridine, 95
• 3-(4,4-dimethyl-4,5-dihydro-oxazol-2-yl)-4-methyl-pyridine
• 3-(4',4'-dimethyl-4',5'-dihydro-oxazol-2'-yl)-4-methylpyridine
• 3-(4,4-dimethyloxazolin-2-yl)-methylpyridine
• 4-methyl-3-(4,4-dimethyloxazolin-2-yl)-pyridine
• AC1MDVTL
• AG-G-67770
• CTK5C8848
• SB01955
• SBB091153
• 68981-84-0
• MS-22073
• CHEBI:194735
• 4,4-Dimethyl-2-(4-methylpyridin-3-yl)-4,5-dihydrooxazole
• DTXSID10383836
• AKOS006229416
• CS-0360213
• A915569
• FT-0613632
• DB-074085

• MDL： MFCD02090611
• Inchi： 1S/C11H14N2O/c1-8-4-5-12-6-9(8)10-13-11(2,3)7-14-10/h4-6H,7H2,1-3H3
• InChI Key： MWTCTUQKTUNCRO-UHFFFAOYSA-N
• SMILES： O1C(C2C=NC=CC=2C)=NC(C)(C)C1

Computed Properties

• Exact Mass: 190.11100
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 34.48000
• LogP: 1.38100

Pyridine,3-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-4-methyl- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on Pyridine,3-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-4-methyl-

Pyridine,3-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-4-methyl- (CAS No. 68981-84-0): A Comprehensive Overview

Pyridine,3-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-4-methyl- (CAS No. 68981-84-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its intricate molecular structure, holds promise for various applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a pyridine ring and an oxazoline moiety, makes it a versatile scaffold for designing novel bioactive molecules.

The molecular structure of Pyridine,3-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-4-methyl- (CAS No. 68981-84-0) is composed of a pyridine core substituted with a 4,5-dihydro-4,4-dimethyl-2-oxazolyl group at the 3-position and a methyl group at the 4-position. This arrangement imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further chemical modifications and biological evaluations.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. Pyridine derivatives have been extensively studied due to their ability to interact with biological targets in a highly specific manner. The oxazoline moiety in Pyridine,3-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-4-methyl- (CAS No. 68981-84-0) is particularly noteworthy as it can serve as a privileged scaffold for drug discovery. Oxazoline derivatives are known for their structural stability and their capacity to engage with various biological receptors.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. The pyridine ring can interact with DNA and enzymes involved in cell proliferation, while the oxazoline group can modulate protein-protein interactions critical for cancer cell survival. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain kinases and other enzymes overexpressed in tumor cells.

Furthermore, the molecular flexibility of Pyridine,3-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-4-methyl- (CAS No. 68981-84-0) allows for diverse chemical modifications. Researchers can introduce additional functional groups or alter the substitution pattern on the pyridine ring to fine-tune its biological activity. This adaptability makes it an invaluable tool for medicinal chemists seeking to design molecules with tailored pharmacological properties.

The synthesis of Pyridine,3-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-4-methyl- (CAS No. 68981-84-0) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the formation of the oxazoline ring through intramolecular cyclization and subsequent functionalization of the pyridine core. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to enhance efficiency and selectivity.

In terms of biological evaluation, this compound has shown promising results in vitro. Studies have demonstrated its ability to inhibit the growth of several cancer cell lines by disrupting key signaling pathways involved in cell division and survival. Additionally, preliminary pharmacokinetic studies suggest that it exhibits reasonable solubility and stability in biological systems, which are crucial factors for drug development.

The pharmacological profile of Pyridine,3-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-4-methyl- (CAS No. 68981-84-0) is still under active investigation. Researchers are exploring its potential as a lead compound for further optimization into a clinical candidate. By leveraging structure-based drug design principles and high-throughput screening techniques, scientists aim to identify analogs with enhanced potency and improved safety profiles.

One exciting avenue being explored is the use of this compound as a prodrug or vehicle for delivering other therapeutic agents. The unique structural features of Pyridine derivatives make them ideal candidates for such applications due to their ability to mask polar functional groups while maintaining bioavailability upon administration.

The future prospects for Pyridine,3-(4,5-dihydro-4,4-dimethyl-oxtalzolyl)-methyl (CAS No. 68981—84—0) are vast and multifaceted. As our understanding of disease mechanisms continues to evolve at a rapid pace, advances in computational chemistry will play an increasingly important role in accelerating drug discovery efforts.